Cas no 2097864-12-3 (2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine)

• Product Name: 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine
• CAS No: 2097864-12-3
• MF: C₁₆H₂₂N₄O₄S
• MW: 366.435282230377
• CID: 5336692
• Update Time: 2025-07-21

2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• 4-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole
• 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine

• Inchi： 1S/C16H22N4O4S/c1-10-8-11(2)18-16(17-10)23-14-6-5-7-20(9-14)25(21,22)15-12(3)19-24-13(15)4/h8,14H,5-7,9H2,1-4H3
• InChI Key： YFNFSBWZZGBNAX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• XLogP3: 2
• Topological Polar Surface Area: 107

Additional information on 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine

Comprehensive Analysis of 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine (CAS No. 2097864-12-3)

The compound 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine (CAS No. 2097864-12-3) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This sulfonylpiperidine-based derivative combines a dimethyloxazole core with a dimethylpyrimidine moiety, making it a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture suggests potential interactions with biological targets, particularly in enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine has surged, driven by their versatility in drug discovery and crop protection. Searches for "sulfonamide derivatives in drug design" and "oxazole-based agrochemicals" reflect growing curiosity about such compounds. The piperidine-oxy linkage in this molecule further enhances its pharmacokinetic properties, a topic frequently queried in AI-driven drug development platforms.

Synthetic routes to CAS No. 2097864-12-3 often involve multi-step reactions, including sulfonylation and etherification, which are critical for achieving high purity. Researchers emphasize the importance of regioselective functionalization during synthesis, a common challenge highlighted in forums discussing "complex heterocycle synthesis." Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound, addressing frequent search queries like "how to validate sulfonylpiperidine structures."

The dimethylpyrimidine segment of this molecule is particularly noteworthy, as similar scaffolds appear in FDA-approved kinase inhibitors. This connection has spurred discussions about "repurposing pyrimidine derivatives" in oncology and inflammation research. Meanwhile, the 3,5-dimethyl-1,2-oxazol-4-yl group contributes to metabolic stability, a key concern in "improving drug half-life" searches. Such features align with trends in fragment-based drug discovery, where modular designs are prioritized.

Environmental and safety profiles of 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine are under scrutiny, mirroring broader industry shifts toward green chemistry. Queries like "biodegradable sulfonamides" indicate user interest in sustainable alternatives. While not classified as hazardous, proper handling protocols for sulfonyl-containing compounds remain a frequent topic in laboratory safety guidelines.

Patent landscapes reveal growing IP activity around CAS No. 2097864-12-3, particularly in combinatorial chemistry libraries. This trend responds to searches for "next-generation chemical building blocks" and "privileged structures in medicinal chemistry." The compound's balanced lipophilicity, inferred from its LogP calculations, makes it a candidate for blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

In agrochemical contexts, the dimethyloxazole-sulfonyl unit shows promise for developing low-residue pesticides, addressing "eco-friendly crop protection" search trends. Its mode of action may involve interference with fungal sterol biosynthesis, similar to commercial succinate dehydrogenase inhibitors, though specific studies on this compound are ongoing.

Future research directions for 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine likely include structure-activity relationship (SAR) optimization and formulation studies. These align with frequent queries about "improving compound bioavailability" and "salt selection strategies." As computational tools advance, molecular docking predictions for this scaffold may accelerate its therapeutic or agricultural applications.